N-(4-ethoxyphenyl)-2-(1-methyl-4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-(1-methyl-4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl)acetamide
• InChI: InChI=1S/C20H19N5O3/c1-3-28-15-10-8-14(9-11-15)21-18(26)12-24-16-6-4-5-7-17(16)25-13(2)22-23-19(25)20(24)27/h4-11H,3,12H2,1-2H3,(H,21,26)
• InChI Key: NYSWSFQTPYNOQR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CN2C3=CC=CC=C3N4C(=NN=C4C2=O)C
• Molecular Formula: C20H19N5O3
• Molecular Weight: 377.4 g/mol

Description

N-(4-ethoxyphenyl)-2-(1-methyl-4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C20H19N5O3 and its molecular weight is 377.404. The purity is usually 95%.
BenchChem offers high-quality N-(4-ethoxyphenyl)-2-(1-methyl-4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-ethoxyphenyl)-2-(1-methyl-4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Derivative Exploration

The synthesis of related triazoloquinoxaline derivatives focuses on developing compounds with potential biological activities. For example, Fathalla (2015) explored the synthesis of methyl 2-[2-(4-phenyl[1,2,4]triazolo-[4,3-a]quinoxalin-1-ylsulfanyl)acetamido]alkanoates through reactions involving amino acid esters, demonstrating the versatility of triazoloquinoxaline scaffolds in chemical synthesis Fathalla, 2015.

Pharmacological Potential

Investigations into the pharmacological potential of triazoloquinoxaline derivatives have revealed their potential as adenosine receptor antagonists, with implications for the development of novel therapeutics. For instance, Catarzi et al. (2005) discussed the design and synthesis of 1,2,4-triazolo[1,5-a]quinoxaline derivatives as selective human A3 adenosine receptor antagonists, highlighting the compound's promise in targeted receptor modulation Catarzi et al., 2005.

Anticancer Activity

The exploration of 1,2,4-triazoloquinoxaline derivatives extends to their anticancer activities. For instance, Reddy et al. (2015) synthesized a series of 1,2,4-triazolo[4,3-a]-quinoline derivatives, examining their structural requirements for anticancer activity. This research underscores the potential of such compounds in contributing to anticancer drug development Reddy et al., 2015.

Novel Synthetic Approaches

The development of diversified synthetic methodologies for triazoloquinoxaline derivatives, as demonstrated by An et al. (2017), provides a basis for the rapid generation of complex fused tricyclic scaffolds. These methodologies facilitate the exploration of structurally varied compounds for potential scientific and pharmacological applications An et al., 2017.